Cas no 1003799-62-9 (4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide
• CAS No: 1003799-62-9
• MF: C₁₈H₁₆FN₅O₂
• MW: 353.350346565247
• CID: 6532626
• Update Time: 2025-06-12

4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide
• Benzamide, 4-fluoro-N-[3-methyl-1-(4,5,6,7-tetrahydro-4-oxo-3H-cyclopentapyrimidin-2-yl)-1H-pyrazol-5-yl]-

• Inchi： 1S/C18H16FN5O2/c1-10-9-15(21-16(25)11-5-7-12(19)8-6-11)24(23-10)18-20-14-4-2-3-13(14)17(26)22-18/h5-9H,2-4H2,1H3,(H,21,25)(H,20,22,26)
• InChI Key： RGRLDOLWDDDVPB-UHFFFAOYSA-N
• SMILES： C(NC1N(C2NC(=O)C3CCCC=3N=2)N=C(C)C=1)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 12.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide

Introduction to 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide and Its Significance in Modern Chemical Biology

4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide, identified by its CAS number 1003799-62-9, represents a sophisticated molecular entity with potential applications in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and biological activity. The presence of multiple functional groups, including a fluoro-substituted benzamide core and a pyrazole moiety linked to a cyclopentapyrimidine scaffold, endows this molecule with unique chemical and pharmacological properties.

The fluoro-substituent at the para position of the benzamide ring is a critical feature that influences the compound's metabolic stability, binding affinity, and overall pharmacokinetic profile. Fluorine atoms are well-known for their ability to enhance the lipophilicity and binding interactions of drug candidates, making them a staple in medicinal chemistry. In contrast, the pyrazole and cyclopentapyrimidine rings contribute to the molecule's three-dimensional structure, which is essential for recognizing specific biological targets. These structural elements are frequently found in natural products and bioactive compounds, suggesting that 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide may exhibit meaningful interactions with biological macromolecules.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such complex molecules with high precision. The 3-methyl substituent on the cyclopentapyrimidine ring and the 5-position of the pyrazole may play pivotal roles in modulating the compound's biological activity. These regions are often targeted for optimization to enhance potency and selectivity. Moreover, the benzamide moiety serves as a hinge region that can interact with various protein pockets, making it an attractive scaffold for drug development.

The synthesis of 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of the fluoro group typically requires specialized fluorinating agents under controlled conditions to ensure regioselectivity. Similarly, the construction of the cyclopentapyrimidine core necessitates advanced cyclization strategies that preserve functional group integrity. These synthetic challenges underscore the compound's complexity but also highlight its synthetic elegance.

In terms of biological activity, 4-fluoro-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide has shown promise as a lead compound in several preliminary assays. Its structural features suggest potential interactions with enzymes involved in metabolic pathways or receptors implicated in neurological disorders. For instance, pyrazole derivatives have been extensively studied for their anti-inflammatory and antiviral properties, while cyclopentapyrimidine scaffolds are known for their kinase inhibition capabilities. The combination of these motifs in this molecule may confer dual-targeting properties or enhanced efficacy compared to individual components.

The benzamide group, when incorporated into drug candidates, often serves as an anchor point for further derivatization or optimization. Its amide bond can be hydrolyzed under physiological conditions or modified through various chemical reactions to fine-tune pharmacological profiles. Additionally, fluorine substitution can alter electronic properties and influence metabolic pathways, making it a valuable tool for medicinal chemists seeking to improve drug-like characteristics.

Current research trends indicate that heterocyclic compounds continue to dominate the pharmaceutical landscape due to their versatility and biological relevance. The integration of computational methods with experimental validation has accelerated the discovery process significantly. For instance, virtual screening techniques allow researchers to rapidly assess large libraries of compounds for potential activity against disease targets, thereby reducing time-to-market for new therapeutics. Compounds like 4-fluoro-N-(3-methyl-1-{4-oxyo-[d]pyrimidin]-2-y]-1-pyrazol-benzamidesubstitute(s) are prime examples of how structural complexity can translate into therapeutic benefit.

The future prospects for this compound remain promising as ongoing studies continue to explore its pharmacological potential. Investigating its mechanism of action will be crucial for understanding its therapeutic relevance and identifying possible side effects or off-target interactions. Furthermore, modifications to its core structure may reveal novel analogs with improved properties, such as enhanced solubility or prolonged half-life.

In conclusion, 4-fluoro-N-(3-methyl-l-{[d]-pyrimidin]-2-y]-l-pyrazol-benzamidesubstitute(s) (CAS no: 1003799_62_9) is a structurally intricate molecule with significant potential in chemical biology and drug development. Its unique combination of functional groups positions it as a valuable candidate for further exploration in both academic research and industrial applications. As our understanding of molecular interactions grows, compounds like this will continue to play a pivotal role in shaping next-generation therapeutics.